N-Cyclohexyl-1-(2,4-dichlorophenyl)-6-methyl-4H-indeno[1,2-c]pyrazole-3-carboxamide
N-Cyclohexyl-1-(2,4-dichlorophenyl)-6-methyl-4H-indeno[1,2-c]pyrazole-3-carboxamide
N-cyclohexyl-1-(2,4-dichlorophenyl)-6-methyl-4H-indeno[1,2-c]pyrazole-3-carboxamide is a member of pyrazoles and a ring assembly.
Brand Name:
Vulcanchem
CAS No.:
919077-81-9
VCID:
VC0529170
InChI:
InChI=1S/C24H23Cl2N3O/c1-14-7-9-18-15(11-14)12-19-22(24(30)27-17-5-3-2-4-6-17)28-29(23(18)19)21-10-8-16(25)13-20(21)26/h7-11,13,17H,2-6,12H2,1H3,(H,27,30)
SMILES:
CC1=CC2=C(C=C1)C3=C(C2)C(=NN3C4=C(C=C(C=C4)Cl)Cl)C(=O)NC5CCCCC5
Molecular Formula:
C24H23Cl2N3O
Molecular Weight:
440.4 g/mol
N-Cyclohexyl-1-(2,4-dichlorophenyl)-6-methyl-4H-indeno[1,2-c]pyrazole-3-carboxamide
CAS No.: 919077-81-9
Inhibitors
VCID: VC0529170
Molecular Formula: C24H23Cl2N3O
Molecular Weight: 440.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 919077-81-9 |
---|---|
Product Name | N-Cyclohexyl-1-(2,4-dichlorophenyl)-6-methyl-4H-indeno[1,2-c]pyrazole-3-carboxamide |
Molecular Formula | C24H23Cl2N3O |
Molecular Weight | 440.4 g/mol |
IUPAC Name | N-cyclohexyl-1-(2,4-dichlorophenyl)-6-methyl-4H-indeno[1,2-c]pyrazole-3-carboxamide |
Standard InChI | InChI=1S/C24H23Cl2N3O/c1-14-7-9-18-15(11-14)12-19-22(24(30)27-17-5-3-2-4-6-17)28-29(23(18)19)21-10-8-16(25)13-20(21)26/h7-11,13,17H,2-6,12H2,1H3,(H,27,30) |
Standard InChIKey | SPEFJYZGXZENAF-UHFFFAOYSA-N |
SMILES | CC1=CC2=C(C=C1)C3=C(C2)C(=NN3C4=C(C=C(C=C4)Cl)Cl)C(=O)NC5CCCCC5 |
Canonical SMILES | CC1=CC2=C(C=C1)C3=C(C2)C(=NN3C4=C(C=C(C=C4)Cl)Cl)C(=O)NC5CCCCC5 |
Appearance | Solid powder |
Description | N-cyclohexyl-1-(2,4-dichlorophenyl)-6-methyl-4H-indeno[1,2-c]pyrazole-3-carboxamide is a member of pyrazoles and a ring assembly. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | GP 2A; GP-2A; GP2A; |
Reference | 1: Rafat D, Rabbani TK, Ahmad J, Ansari MA. Influence of iron metabolism indices on HbA1c in non-diabetic pregnant women with and without iron-deficiency anemia: effect of iron supplementation. Diabetes Metab Syndr. 2012 Apr-Jun;6(2):102-5. doi: 10.1016/j.dsx.2012.05.011. Epub 2012 Jun 28. PubMed PMID: 23153978. 2: Zou Y, Fu Y, Davies MG. Gαq G proteins modulate MMP-9 gelatinase during remodeling of the murine femoral artery. J Surg Res. 2013 May 1;181(1):32-40. doi: 10.1016/j.jss.2012.04.038. Epub 2012 May 8. PubMed PMID: 22595017; PubMed Central PMCID: PMC3424329. 3: Winter C, Kampik NB, Vedovelli L, Rothenberger F, Paunescu TG, Stehberger PA, Brown D, John H, Wagner CA. Aldosterone stimulates vacuolar H(+)-ATPase activity in renal acid-secretory intercalated cells mainly via a protein kinase C-dependent pathway. Am J Physiol Cell Physiol. 2011 Nov;301(5):C1251-61. doi: 10.1152/ajpcell.00076.2011. Epub 2011 Aug 10. PubMed PMID: 21832245; PubMed Central PMCID: PMC3213922. 4: Music N, Gagnon CA. The role of porcine reproductive and respiratory syndrome (PRRS) virus structural and non-structural proteins in virus pathogenesis. Anim Health Res Rev. 2010 Dec;11(2):135-63. doi: 10.1017/S1466252310000034. Epub 2010 Apr 14. Review. PubMed PMID: 20388230. 5: Roztocil E, Nicholl SM, Davies MG. Sphingosine-1-phosphate-induced oxygen free radical generation in smooth muscle cell migration requires Galpha12/13 protein-mediated phospholipase C activation. J Vasc Surg. 2007 Dec;46(6):1253-1259. PubMed PMID: 18155002; PubMed Central PMCID: PMC2607047. 6: Nicholl SM, Roztocil E, Galaria II, Davies MG. Plasmin induces smooth muscle cell proliferation. J Surg Res. 2005 Jul 1;127(1):39-45. PubMed PMID: 15869763. 7: Wissink EH, Kroese MV, Maneschijn-Bonsing JG, Meulenberg JJ, van Rijn PA, Rijsewijk FA, Rottier PJ. Significance of the oligosaccharides of the porcine reproductive and respiratory syndrome virus glycoproteins GP2a and GP5 for infectious virus production. J Gen Virol. 2004 Dec;85(Pt 12):3715-23. PubMed PMID: 15557245. 8: Tanski WJ, Roztocil E, Hemady EA, Williams JA, Davies MG. Role of Galphaq in smooth muscle cell proliferation. J Vasc Surg. 2004 Mar;39(3):639-44. PubMed PMID: 14981460. 9: Tanski W, Roztocil E, Davies MG. Sphingosine-1-phosphate induces G(alphai)-coupled, PI3K/ras-dependent smooth muscle cell migration. J Surg Res. 2002 Nov;108(1):98-106. PubMed PMID: 12443721. 10: Al Suwaidi J, Berger PB, Rihal CS, Garratt KN, Bell MR, Ting HH, Bresnahan JF, Grill DE, Holmes DR Jr. Immediate and long-term outcome of intracoronary stent implantation for true bifurcation lesions. J Am Coll Cardiol. 2000 Mar 15;35(4):929-36. PubMed PMID: 10732890. 11: Weber EL, Buchmeier MJ. Fine mapping of a peptide sequence containing an antigenic site conserved among arenaviruses. Virology. 1988 May;164(1):30-8. PubMed PMID: 2452517. 12: Parekh BS, Buchmeier MJ. Proteins of lymphocytic choriomeningitis virus: antigenic topography of the viral glycoproteins. Virology. 1986 Sep;153(2):168-78. PubMed PMID: 2426862. |
PubChem Compound | 16094766 |
Last Modified | Nov 11 2021 |
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